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Compound of Interest

Compound Name: 2,4-Difluorocinnamic acid

CAS No.: 94977-52-3

Cat. No.: B1353538

Get Quote

Introduction
2,4-Difluorocinnamic acid is a halogenated aromatic carboxylic acid that serves as a pivotal

building block in the fields of medicinal chemistry, organic synthesis, and materials science.

The strategic incorporation of fluorine atoms onto the phenyl ring significantly alters the

molecule's electronic properties, lipophilicity, metabolic stability, and binding affinity to biological

targets. These modifications make fluorinated intermediates like 2,4-difluorocinnamic acid
highly valuable in the rational design of novel pharmaceuticals, agrochemicals, and advanced

polymers. This guide provides a comprehensive technical overview of its core properties,

synthesis, characterization, and handling for researchers, scientists, and drug development

professionals.

Core Physicochemical Properties
The fundamental properties of 2,4-Difluorocinnamic acid are summarized below. It is crucial

to note that while two CAS numbers are often associated with this compound, CAS 94977-52-3

is the most frequently cited registry number for the trans-isomer.[1][2][3][4]
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Property Data Source(s)

Chemical Formula C₉H₆F₂O₂ [2][3][5]

Molecular Weight 184.14 g/mol [1][2]

Primary CAS Number 94977-52-3 (trans-isomer) [1][2][3][4]

Synonymous CAS No. 774-73-2 [3][5][6][7]

Appearance
White to pale yellow crystalline

powder or solid
[2][3][5]

Melting Point 216-218 °C (lit.) [2]

Purity (Typical) ≥97% [5]

Canonical SMILES O=C(O)/C=C/c1ccc(F)cc1F [2]

InChI Key
PQDXPFJQTKGTFP-

DUXPYHPUSA-N

graph "molecular_structure" {

layout="neato";

node [shape=plaintext, fontname="sans-serif", fontsize=12];

edge [fontname="sans-serif", fontsize=12];

// Define atom nodes with positions

C1 [label="C", pos="0,0!"];

C2 [label="C", pos="1.2,0.7!"];

C3 [label="C", pos="2.4,0.7!"];

C4 [label="C", pos="3.0,-0.7!"];

C5 [label="C", pos="1.8,-1.4!"];

C6 [label="C", pos="0.6,-1.4!"];

F1 [label="F", pos="1.2,2.0!"];

F2 [label="F", pos="4.3,-0.7!"];

C7 [label="C", pos="-1.3,-0.3!"];

H1 [label="H", pos="-1.5,0.6!"];

C8 [label="C", pos="-2.4, -1.0!"];

H2 [label="H", pos="-2.3,-2.0!"];
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C9 [label="C", pos="-3.8,-0.5!"];

O1 [label="O", pos="-4.8,-1.2!"];

H3 [label="H", pos="-5.7,-0.8!"];

O2 [label="O", pos="-4.0,0.8!"];

// Benzene ring bonds

C1 -- C2 [label=""];

C2 -- C3 [label=""];

C3 -- C4 [label=""];

C4 -- C5 [label=""];

C5 -- C6 [label=""];

C6 -- C1 [label=""];

// Substituents on the ring

C2 -- F1 [label=""];

C4 -- F2 [label=""];

C1 -- C7 [label=""];

// Acrylic acid side chain

C7 -- C8 [style=double, label=""];

C8 -- C9 [label=""];

C9 -- O1 [label=""];

O1 -- H3 [label=""];

C9 -- O2 [style=double, label=""];

// Hydrogens on the double bond

C7 -- H1 [label=""];

C8 -- H2 [label=""];

}

Caption: Molecular Structure of trans-2,4-Difluorocinnamic acid.
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Synthesis and Mechanism: Knoevenagel
Condensation
The synthesis of cinnamic acid derivatives is well-established, with common routes including

the Perkin reaction and Heck coupling. A widely utilized and reliable laboratory-scale method is

the Knoevenagel condensation, which involves the reaction of an aromatic aldehyde with a

compound containing an active methylene group, such as malonic acid.

Causality: This reaction is favored for its relatively mild conditions and high yields. The reaction

is base-catalyzed, typically using pyridine as the solvent and a small amount of piperidine as a

more potent basic catalyst. Pyridine serves to dissolve the reactants and activate the malonic

acid, while piperidine facilitates the deprotonation to form the reactive carbanion (enolate),

which then attacks the aldehyde carbonyl. Subsequent dehydration and decarboxylation lead

to the final α,β-unsaturated carboxylic acid.

Experimental Protocol: Synthesis via Knoevenagel
Condensation
This protocol describes the synthesis of trans-2,4-difluorocinnamic acid from 2,4-

difluorobenzaldehyde and malonic acid.

Materials:

2,4-Difluorobenzaldehyde

Malonic Acid

Pyridine (anhydrous)

Piperidine

Concentrated Hydrochloric Acid (HCl)

Crushed Ice

Deionized Water
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Procedure:

In a round-bottom flask equipped with a reflux condenser, dissolve 2,4-difluorobenzaldehyde

(1.0 eq) and malonic acid (1.1 eq) in pyridine (2-3 volumes).

Add a catalytic amount of piperidine (approx. 0.05 eq) to the solution.

Heat the reaction mixture to reflux (approx. 115 °C) and maintain for 3-4 hours. Evolution of

carbon dioxide should be observed as the reaction progresses.

Self-Validation: Monitor the reaction's completion using Thin Layer Chromatography (TLC) by

observing the disappearance of the starting aldehyde spot.

Once complete, cool the mixture to room temperature.

Pour the cooled reaction mixture into a beaker containing a mixture of crushed ice and

concentrated HCl (approx. 2-3 volumes relative to the pyridine used). This step neutralizes

the basic pyridine and protonates the carboxylate, causing the product to precipitate.

Collect the precipitated white solid by vacuum filtration.

Wash the solid product thoroughly with cold deionized water to remove any residual salts

and acids.

Dry the product under vacuum to yield crude 2,4-difluorocinnamic acid. Further purification

can be achieved by recrystallization from a suitable solvent like ethanol/water.
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2,4-Difluorobenzaldehyde
+ Malonic Acid

Pyridine (Solvent)
+ Piperidine (Catalyst)

Heat to Reflux
(3-4 hours)

Monitor by TLC

Pour into Ice / HCl
(Precipitation)

Reaction Complete

Vacuum Filtration
+ Wash with H₂O

2,4-Difluorocinnamic Acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2,4-Difluorocinnamic acid.

Analytical Characterization: A Self-Validating
System
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Verifying the identity, purity, and isomeric configuration of the synthesized product is critical. A

combination of spectroscopic techniques provides a robust, self-validating system.

Protocol 1: Nuclear Magnetic Resonance (NMR)
Spectroscopy
NMR is the most powerful tool for unambiguous structure elucidation.

¹H NMR: The spectrum will confirm the presence of aromatic and vinylic protons. The large

coupling constant (J ≈ 16 Hz) between the two vinylic protons is diagnostic of the trans

configuration. The protons on the difluorinated ring will show complex splitting patterns due

to both H-H and H-F coupling.

¹³C NMR: The spectrum will show the expected number of carbon signals, including the

carbonyl carbon (~170 ppm), vinylic carbons, and aromatic carbons. The aromatic carbon

signals will exhibit splitting due to C-F coupling, which is characteristic of fluorinated

benzenes.

Protocol 2: Infrared (IR) Spectroscopy
IR spectroscopy is used to identify key functional groups.

Prepare a sample as a KBr pellet or using an ATR accessory.

Acquire the spectrum from 4000 to 400 cm⁻¹.

Expected Peaks:

~3000 cm⁻¹ (broad): O-H stretch of the carboxylic acid.

~1680 cm⁻¹ (strong): C=O stretch of the conjugated carboxylic acid.

~1630 cm⁻¹: C=C stretch of the alkene.

~1200-1100 cm⁻¹ (strong): C-F stretching vibrations.

Protocol 3: Mass Spectrometry (MS)
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MS confirms the molecular weight of the compound.

Dissolve a small sample in a suitable solvent (e.g., methanol).

Analyze using Electrospray Ionization (ESI) in negative mode.

Expected Result: A prominent peak corresponding to the molecular ion [M-H]⁻ at m/z 183.02,

confirming the molecular weight of 184.14.

Safety and Handling
2,4-Difluorocinnamic acid is classified as an irritant. Proper personal protective equipment

(PPE) is mandatory.

Hazard Classifications: Skin Irritant (Category 2), Eye Irritant (Category 2), Specific Target

Organ Toxicity - Single Exposure (Category 3, Respiratory system).

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).

Handling: Use in a well-ventilated area or a chemical fume hood. Avoid breathing dust. Avoid

contact with skin, eyes, and clothing.

PPE: Wear protective gloves, safety goggles, and a lab coat. A NIOSH-approved dust mask

is recommended when handling the powder.

Storage: Store in a tightly closed container in a cool, dry place.

Disposal: Dispose of as hazardous chemical waste in accordance with local, state, and

federal regulations.

Applications in Research and Development
The unique properties imparted by the fluorine atoms make 2,4-difluorocinnamic acid a

valuable synthon. It is primarily used as an intermediate in the synthesis of more complex

molecules, particularly in the pharmaceutical industry. The difluoro-phenyl motif is a common

feature in many active pharmaceutical ingredients (APIs), where it can enhance metabolic

stability and improve binding interactions with protein targets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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